4-[(3-nitrobenzoyl)amino]butanoic acid

• IUPAC Name: 4-[(3-nitrobenzoyl)amino]butanoic acid
• InChI: InChI=1S/C11H12N2O5/c14-10(15)5-2-6-12-11(16)8-3-1-4-9(7-8)13(17)18/h1,3-4,7H,2,5-6H2,(H,12,16)(H,14,15)
• InChI Key: VTORFDDFPJDQBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NCCCC(=O)O
• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol

Description

4-[(3-nitrobenzoyl)amino]butanoic acid, commonly known as NBABA, is a chemical compound that has gained significant attention in scientific research. It is a member of the family of non-proteinogenic amino acids and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NBABA is not well understood. However, it has been suggested that NBABA may act as a competitive inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been suggested that NBABA may interact with certain receptors, such as GABA receptors.
Biochemical and Physiological Effects:
NBABA has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. NBABA has also been shown to have anticonvulsant activity and to enhance the release of GABA, a neurotransmitter that has inhibitory effects on the central nervous system.

Advantages and Limitations for Lab Experiments

One of the advantages of using NBABA in lab experiments is its high water solubility, which makes it easy to handle and use in aqueous solutions. Additionally, NBABA is stable under a wide range of pH and temperature conditions, which makes it suitable for use in various experimental conditions. However, one of the limitations of using NBABA is its high cost, which may limit its use in certain research applications.

Future Directions

There are several future directions for research on NBABA. One area of research is the development of NBABA-based fluorescent probes for imaging biological systems. Another area of research is the use of NBABA as a building block for the synthesis of peptidomimetics with potential therapeutic applications. Additionally, the mechanism of action of NBABA and its effects on various biological systems need to be further elucidated to fully understand its potential applications.
Conclusion:
In conclusion, NBABA is a chemical compound that has various scientific research applications. It is synthesized by the reaction between 3-nitrobenzoyl chloride and L-lysine and has been found to have various biochemical and physiological effects. NBABA has advantages and limitations for use in lab experiments and has several future directions for research. Further research on NBABA may lead to the development of new diagnostic and therapeutic tools for various diseases.

Scientific Research Applications

NBABA has been found to have various scientific research applications. It has been used as a fluorescence probe for studying protein-ligand interactions. It has also been used as a chiral derivatization reagent for analyzing amino acids in biological samples. Additionally, NBABA has been used as a building block for the synthesis of various peptides and peptidomimetics.